Cas no 129536-19-2 (diisopropyloctylsilane)

• Product Name: diisopropyloctylsilane
• CAS No: 129536-19-2
• MF: C₁₄H₃₂Si
• MW: 228.489385604858
• MDL: MFCD00192057
• CID: 898136
• Update Time: 2025-11-06

diisopropyloctylsilane Chemical and Physical Properties

Names and Identifiers

• diisopropyloctylsilane
• octyl-di(propan-2-yl)silicon

• MDL： MFCD00192057
• Inchi： 1S/C14H32Si/c1-6-7-8-9-10-11-12-15(13(2)3)14(4)5/h13-15H,6-12H2,1-5H3
• InChI Key： AELQFRLRNCJZQE-UHFFFAOYSA-N
• SMILES： [SiH](C(C)C)(C(C)C)CCCCCCCC

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 0.789 g/mL at 25 °C(lit.)
• Boiling Point: 80-85 °C0.5 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.445(lit.)

diisopropyloctylsilane Security Information

• WGK Germany：3

Additional information on diisopropyloctylsilane

Diisopropyloctylsilane: A Comprehensive Overview

Diisopropyloctylsilane, also known by its CAS number 129536-19-2, is a versatile organosilicon compound that has garnered significant attention in various industrial and research applications. This compound, with the chemical formula C₁₈H₃₈Si, is a derivative of silane, where two isopropyl groups and one octyl group are attached to a central silicon atom. Its unique structure endows it with distinctive chemical properties, making it valuable in fields such as polymer chemistry, materials science, and electronics.

The synthesis of diisopropyloctylsilane typically involves the reaction of chlorosilanes with alkali metals or their derivatives. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. Researchers have explored the use of transition metal catalysts to enhance the yield and purity of this compound, which is crucial for its application in high-performance materials.

In terms of physical properties, diisopropyloctylsilane exhibits a low melting point and moderate boiling point, making it suitable for various thermal processing applications. Its low surface tension and excellent wetting properties make it ideal for use as a surface modifier in coatings and adhesives. Recent studies have highlighted its ability to improve the adhesion of polymers to substrates, particularly in high-temperature environments.

The chemical reactivity of diisopropyloctylsilane is another area of active research. It is known to undergo hydrolysis in the presence of water, forming silanols and hydrocarbons. This property has been exploited in the development of self-healing materials, where the compound acts as a precursor for the formation of cross-linked networks. Recent findings suggest that incorporating diisopropyloctylsilane into polymer matrices can significantly enhance their mechanical strength and thermal stability.

In the realm of electronics, diisopropyloctylsilane has found applications as a precursor for the synthesis of silicon-based nanoparticles. These nanoparticles are being investigated for their potential use in advanced semiconductor devices and energy storage systems. The ability of this compound to form stable silicon-carbon bonds has opened new avenues for the development of high-capacity lithium-ion batteries.

The environmental impact of diisopropyloctylsilane is another critical aspect that has been addressed in recent studies. Researchers have focused on developing biodegradable formulations and recycling methods to minimize its ecological footprint. The compound's ability to degrade under specific environmental conditions has been characterized, providing insights into its long-term sustainability.

In conclusion, diisopropyloctylsilane, with its unique chemical properties and wide-ranging applications, continues to be a focal point in materials science research. Its role as a building block for advanced materials and its potential in emerging technologies make it an indispensable compound in modern chemistry. As research progresses, we can expect even more innovative uses for this versatile organosilicon compound.